![molecular formula C15H11N5O2S B5336548 2-[(1H-benzimidazol-2-ylthio)methyl]-5-nitro-1H-benzimidazole CAS No. 328964-85-8](/img/structure/B5336548.png)
2-[(1H-benzimidazol-2-ylthio)methyl]-5-nitro-1H-benzimidazole
Description
2-[(1H-benzimidazol-2-ylthio)methyl]-5-nitro-1H-benzimidazole is a useful research compound. Its molecular formula is C15H11N5O2S and its molecular weight is 325.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.06334578 g/mol and the complexity rating of the compound is 448. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The primary target of CBKinase1_002025, also known as Oprea1_265386, Oprea1_505221, 2-[(1H-benzimidazol-2-ylthio)methyl]-5-nitro-1H-benzimidazole, and CBKinase1_014425, is the Pannexin1 (Panx1) channel . Panx1 is an ATP release channel that plays a crucial role in controlling immune responses and synaptic strength .
Mode of Action
The compound inhibits the Panx1 channels through interactions in the first extracellular loop . It attenuates Panx1 function triggered by a wide range of stimuli . The compound reverses its action polarity and potentiates the voltage-gated channel activity of Panx1 when a specific mutation occurs .
Biochemical Pathways
The compound affects the ATP release pathway mediated by Panx1 . This pathway is important for controlling immune responses and synaptic strength . The compound’s action on this pathway can influence various physiological and pathological roles of Panx1 .
Result of Action
The compound’s action results in the attenuation of Panx1 channel activity . This can influence the control of immune responses and synaptic strength . It can also potentially affect the propagation of astrocytic calcium waves .
Properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanylmethyl)-6-nitro-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N5O2S/c21-20(22)9-5-6-12-13(7-9)17-14(16-12)8-23-15-18-10-3-1-2-4-11(10)19-15/h1-7H,8H2,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHBSDJINGNECN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101182315 |
Source
|
| Record name | 2-[(1H-Benzimidazol-2-ylthio)methyl]-6-nitro-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101182315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
328964-85-8 |
Source
|
| Record name | 2-[(1H-Benzimidazol-2-ylthio)methyl]-6-nitro-1H-benzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=328964-85-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(1H-Benzimidazol-2-ylthio)methyl]-6-nitro-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101182315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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